Cas no 129051-68-9 (Pregn-5-en-20-one,3,8,14,17-tetrahydroxy-12-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3b,12b,14b,17a)- (9CI))

• Product Name: Pregn-5-en-20-one,3,8,14,17-tetrahydroxy-12-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3b,12b,14b,17a)- (9CI)
• CAS No: 129051-68-9
• MF: C₂₆H₃₈O₇
• MW: 462.57572889328
• CID: 215068
• Update Time: 2024-03-01

Pregn-5-en-20-one,3,8,14,17-tetrahydroxy-12-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3b,12b,14b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,8,14,17-tetrahydroxy-12-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3b,12b,14b,17a)- (9CI)
• (-)-Incisagenin A
• Incisagenin A
• Pregn-5-en-20-one,3,8,14,17-tetrahydroxy-12-[(2-methyl-1-oxo-2-butenyl)oxy]-, [3b,12b(E),14b,17a]-
• Pregn-5-en-20-one, 3,8,14,17-tetrahydroxy-12-[[(2E)-2-methyl-1-oxo-2-butenyl]oxy]-, (3β,12β,14β,17α)- (9CI)
• 12-O-tigloyldeacylmetaplexigenin

• Inchi： 1S/C26H38O7/c1-6-15(2)21(29)33-20-14-19-22(4)9-8-18(28)13-17(22)7-10-25(19,31)26(32)12-11-24(30,16(3)27)23(20,26)5/h6-7,18-20,28,30-32H,8-14H2,1-5H3/b15-6+/t18-,19+,20+,22-,23+,24-,25-,26+/m0/s1
• InChI Key： VKIVNVHEEXIDMH-SDHVTMTISA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@](O)([C@]3(O)[C@@]([C@H](OC(=O)/C(/C)=C/C)C1)(C)[C@@](O)(C(=O)C)CC3)CC=2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• XLogP3: 1.092

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 603.3±55.0 °C(Predicted)
• PSA: 52.54
• pka: 11.94±0.70(Predicted)